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Compound of Interest

Compound Name:
[Asp371]-Tyrosinase (369-377),

human

Cat. No.: B612788 Get Quote

Essential Safety and Handling Guide for
[Asp371]-Tyrosinase (369-377), human
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling the synthetic peptide [Asp371]-
Tyrosinase (369-377), human. Adherence to these protocols is critical for ensuring personal

safety and maintaining the integrity of the product.

Substance Identification and Hazards
[Asp371]-Tyrosinase (369-377), human is a synthetic peptide antigen.[1][2] While it is not

classified as a hazardous substance or mixture, it is crucial to handle it with care, as the

chemical, physical, and toxicological properties may not have been fully investigated.[3][4][5]

Standard laboratory precautions should be observed to avoid inhalation, ingestion, or direct

contact with skin and eyes.[3][4]

Chemical Information:
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Identifier Value

Formula C42H66N10O16S2[2][3]

Molecular Weight 1031.17 g/mol [2]

CAS Number 168650-46-2[3]

Appearance Solid (Lyophilized Powder)[1][4]

Solubility Soluble in Water[1][2][6]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure and

prevent contamination when handling [Asp371]-Tyrosinase (369-377), human.[7] The

following table summarizes the required and recommended PPE.

Required Personal Protective Equipment:
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.[3][7][8][9]

Face Shield

Recommended when there is

a high risk of splashing,

particularly during the initial

reconstitution of the lyophilized

powder.[7][9]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

recommended to prevent skin

contact.[3][4][7][8] Consider

double-gloving for added

protection.[7][9]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.[4][7][8][9]

Respiratory Protection Respirator / Dust Mask

Necessary when working with

the lyophilized powder to avoid

inhalation of fine particles or

when handling solutions in

poorly ventilated areas.[3][4][7]

[8][9]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the peptide's integrity and ensure the

safety of laboratory personnel.[8]

Step-by-Step Handling Procedure:

Preparation: Ensure the designated work area, such as a chemical fume hood or a well-

ventilated space, is clean and uncluttered.[8][10]
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Don PPE: Put on all required personal protective equipment, including a lab coat, safety

goggles, and gloves.[8]

Equilibration: Before opening, allow the sealed container of the lyophilized peptide to

equilibrate to room temperature in a desiccator.[7][11] This crucial step prevents

condensation and moisture absorption, which can degrade the peptide.[7][11]

Weighing: When weighing the lyophilized powder, do so in a designated area, taking care to

minimize the creation of dust.[8] Handle the powder quickly to reduce exposure to air and

moisture.[9]

Reconstitution: To dissolve the peptide, add the appropriate solvent (e.g., sterile water)

slowly.[1][2][8] Gently swirl or vortex to mix; avoid vigorous shaking, which can cause peptide

aggregation.[7]

Clean-up: After handling, wipe down all surfaces and equipment with a suitable cleaning

agent.[8] Dispose of contaminated gloves and other materials as chemical waste.[4]

Storage Protocols:

Form
Storage
Temperature

Container
Key
Considerations

Lyophilized Powder
-20°C to -80°C[2][3]

[11][12][13]

Tightly sealed, light-

protective, desiccated

container[2][7]

Long-term storage is

best in lyophilized

form.[11][13]

In Solution -20°C or below[8][13]
Aliquots in sealed

vials

Avoid repeated

freeze-thaw cycles by

storing in single-use

aliquots.[8][13]

Disposal Plan
All waste containing [Asp371]-Tyrosinase (369-377), human should be treated as chemical

waste and disposed of according to federal, state, and local environmental regulations.[9][14]

Step-by-Step Disposal Procedure:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_5e.pdf
https://www.lifetein.com/How-to-store-and-handle-synthesized-peptides.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_5e.pdf
https://www.lifetein.com/How-to-store-and-handle-synthesized-peptides.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hsp70_derived_octapeptide.pdf
https://www.caymanchem.com/product/40152/asp371-tyrosinase-369-377-human-trifluoroacetate-salt
https://www.genscript.com.cn/product/documents/down?doc_name=RP10270_2016-08-18.pdf&file=scm_files/productFile_notes/2016/08/18/RP10270_CN_2016-08-18.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_5e.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718292200000015905148635208291400/T9974_MSDS.pdf
https://www.genscript.com.cn/product/documents/down?doc_name=RP10270_2016-08-18.pdf&file=scm_files/productFile_notes/2016/08/18/RP10270_CN_2016-08-18.pdf
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0098009.pdf
https://www.lifetein.com/How-to-store-and-handle-synthesized-peptides.html
https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.genscript.com.cn/product/documents/down?doc_name=RP10270_2016-08-18.pdf&file=scm_files/productFile_notes/2016/08/18/RP10270_CN_2016-08-18.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_5e.pdf
https://www.lifetein.com/How-to-store-and-handle-synthesized-peptides.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Lys_Arg_Thr_Leu_Arg_Arg.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.benchchem.com/product/b612788?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hsp70_derived_octapeptide.pdf
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection:

Unused Peptide: Unused or expired lyophilized peptide and concentrated stock solutions

are to be disposed of as chemical waste.[7]

Contaminated Materials: All materials that have come into contact with the peptide,

including pipette tips, gloves, and empty vials, should be collected in a designated, clearly

labeled hazardous waste container.[7]

Container Sealing: Securely seal the waste container to prevent any leakage.[8]

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area, away from general lab traffic.[15][16]

Disposal: Arrange for pickup by your institution's certified hazardous waste management

service.[16] Do not pour peptide solutions down the drain.[10][12]

Visual Workflows
The following diagrams illustrate the procedural flows for handling and disposal.
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Caption: Workflow for Handling [Asp371]-Tyrosinase (369-377), human.
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Caption: Workflow for the Disposal of [Asp371]-Tyrosinase (369-377), human.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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